2-((4-Amino-3-ethyl-5-methylphenyl)methyl)-4-((4-aminophenyl)methyl)aniline

• CAS No.: 93778-05-3
• Molecular Formula: C23H27N3
• Molecular Weight: 345.5 g/mol
• IUPAC Name: 4-[[2-amino-5-[(4-aminophenyl)methyl]phenyl]methyl]-2-ethyl-6-methylaniline
• InChI: InChI=1S/C23H27N3/c1-3-19-13-18(10-15(2)23(19)26)14-20-12-17(6-9-22(20)25)11-16-4-7-21(24)8-5-16/h4-10,12-13H,3,11,14,24-26H2,1-2H3
• InChI Key: VLTOJJNAVJHSOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC(=C1)CC2=C(C=CC(=C2)CC3=CC=C(C=C3)N)N)C)N

Description

EINECS 298-138-1, also known as Magnesium Sulfate Monohydrate, is a chemical compound with the molecular formula MgSO₄·H₂O. It is a hydrated form of magnesium sulfate and is commonly used in various industrial, agricultural, and medical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Magnesium Sulfate Monohydrate can be synthesized through the reaction of magnesium oxide (MgO) or magnesium hydroxide (Mg(OH)₂) with sulfuric acid (H₂SO₄). The reaction typically occurs under controlled conditions to ensure the formation of the monohydrate form:

$$\text{MgO} + \text{H}_2\text{SO}_4 \rightarrow \text{MgSO}_4 \cdot \text{H}_2\text{O}$$MgO+H2​SO4​→MgSO4​⋅H2​O

Industrial Production Methods

In industrial settings, Magnesium Sulfate Monohydrate is produced by reacting magnesium carbonate (MgCO₃) or magnesium oxide with sulfuric acid. The resulting solution is then evaporated to obtain the monohydrate crystals. The process involves careful control of temperature and concentration to ensure the desired hydrate form.

Chemical Reactions Analysis

Types of Reactions

Magnesium Sulfate Monohydrate undergoes various chemical reactions, including:

Hydration and Dehydration: It can lose or gain water molecules, transitioning between different hydrate forms.

Precipitation: It can form precipitates with other compounds, such as calcium sulfate (CaSO₄).

Complex Formation: It can form complexes with organic ligands.

Common Reagents and Conditions

Hydration/Dehydration: Controlled heating or cooling.

Precipitation: Mixing with solutions containing calcium ions.

Complex Formation: Reacting with organic ligands under specific pH conditions.

Major Products Formed

Anhydrous Magnesium Sulfate: Formed by heating to remove water.

Calcium Sulfate: Formed in precipitation reactions with calcium ions.

Scientific Research Applications

Magnesium Sulfate Monohydrate has a wide range of applications in scientific research:

Chemistry: Used as a drying agent and in the preparation of other magnesium compounds.

Biology: Utilized in cell culture media and as a supplement in growth media.

Medicine: Employed as an electrolyte replenisher and in the treatment of eclampsia.

Industry: Used in the production of textiles, paper, and as a fertilizer in agriculture.

Mechanism of Action

Magnesium Sulfate Monohydrate exerts its effects through various mechanisms:

Electrolyte Balance: It helps maintain electrolyte balance in biological systems.

Enzyme Activation: Acts as a cofactor for numerous enzymes involved in metabolic processes.

Osmotic Regulation: Used in medical treatments to regulate osmotic pressure in cells and tissues.

Comparison with Similar Compounds

Similar Compounds

• Magnesium Chloride (MgCl₂)
• Magnesium Nitrate (Mg(NO₃)₂)
• Magnesium Carbonate (MgCO₃)

Uniqueness

Magnesium Sulfate Monohydrate is unique due to its specific hydrate form, which provides distinct properties such as solubility and stability. Its ability to act as a drying agent and its wide range of applications in various fields make it a versatile compound.